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Compound of Interest

Compound Name: Paritaprevir dihydrate

Cat. No.: B1518663

An essential guide for researchers, scientists, and drug development professionals on the safe
and compliant disposal of Paritaprevir dihydrate, ensuring laboratory safety and
environmental protection.

Paritaprevir dihydrate, an active pharmaceutical ingredient, requires careful handling and
disposal due to its potential environmental toxicity. This document provides a procedural, step-
by-step guide to its proper disposal, adhering to safety and regulatory standards.

Key Safety and Hazard Information

A critical first step in the proper disposal of any chemical is understanding its inherent hazards.
The following table summarizes the key hazard information for Paritaprevir dihydrate based
on available safety data sheets.
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Hazard Classification Description Precautionary Statement

P301 + P312: IF
o Category 4: Harmful if SWALLOWED: Call a POISON
Acute Oral Toxicity L
swallowed. CENTER or doctor/ physician if

you feel unwell.

) o Category 1: Very toxic to P273: Avoid release to the
Acute Aquatic Toxicity o )
aquatic life. environment.

Category 1: Very toxic to
Chronic Aquatic Toxicity aquatic life with long lasting P391: Collect spillage.

effects.

P501: Dispose of contents/
Disposal - container to an approved

waste disposal plant.[1]

Procedural Steps for Proper Disposal

The proper disposal route for Paritaprevir dihydrate is contingent on its classification as either
a non-hazardous or hazardous waste, which may depend on the formulation and
concentration, as well as local regulations. As a definitive classification under the Resource
Conservation and Recovery Act (RCRA) is not readily available, laboratory personnel must
make a determination based on the information at hand and in consultation with their
institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Characterization

Before disposal, you must determine if the Paritaprevir dihydrate waste is considered
hazardous.

o Consult the Safety Data Sheet (SDS): The SDS for Paritaprevir dihydrate indicates it is
"very toxic to aquatic life with long lasting effects"[1]. This characteristic may qualify it as a
hazardous waste under the toxicity characteristic (D-list) in some jurisdictions.

e Check for RCRA Listings: Determine if Paritaprevir dihydrate or its formulation is explicitly
listed as a P- or U-listed hazardous waste by the Environmental Protection Agency (EPA) or
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your state's environmental agency. As of the latest information, Paritaprevir is not explicitly
found on these lists.

o Evaluate for Hazardous Characteristics: Assess if the waste exhibits any of the four
characteristics of hazardous waste:

[¢]

Ignitability: Unlikely for Paritaprevir dihydrate.

[¢]

Corrosivity: Unlikely for Paritaprevir dihydrate.

[e]

Reactivity: Unlikely for Paritaprevir dihydrate.

o

Toxicity: Due to its high aquatic toxicity, it may be classified as hazardous under this
characteristic. Consult your EHS department for guidance on making this determination.

o Contact your EHS Department: Your institution's EHS department is the ultimate authority on
waste classification and disposal procedures. Provide them with the SDS and any other
relevant information to get a definitive classification.

Step 2: Segregation and Storage

Proper segregation and storage are crucial to prevent accidental release and ensure safe
handling.

« If classified as Non-Hazardous Pharmaceutical Waste:
o Segregate from general trash and hazardous chemical waste.

o Collect in a designated, leak-proof container clearly labeled "Non-Hazardous
Pharmaceutical Waste" and include the chemical name "Paritaprevir dihydrate".

e If classified as Hazardous Waste:
o Collect in a designated, leak-proof, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste," with the full chemical name
"Paritaprevir dihydrate" and a description of the hazards (e.g., "Toxic," "Aquatic
Hazard").
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o Store in a designated satellite accumulation area.

o Keep the container closed at all times, except when adding waste.
Step 3: Disposal
The final disposal method depends on the waste classification.
e For Non-Hazardous Pharmaceutical Waste:

o Arrange for pickup and disposal through your institution's approved waste management
vendor.

o The recommended disposal method is typically incineration at a permitted facility to
ensure complete destruction.

e For Hazardous Waste:

o Follow your institution's established procedures for hazardous waste pickup. This usually
involves submitting a request to the EHS department.

o The waste will be transported by a licensed hazardous waste hauler to a permitted
Treatment, Storage, and Disposal Facility (TSDF) for incineration.

Never dispose of Paritaprevir dihydrate down the drain or in the regular trash. Its high aquatic
toxicity poses a significant threat to the environment.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Paritaprevir dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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